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Compound of Interest

Compound Name: Isariin D

Cat. No.: B15561028

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fungal strains known to

produce Isariin D and its isomers. It delves into the cultivation of these fungi, the extraction

and quantification of Isariin D, and the biosynthetic pathways responsible for its production.

This document is intended to serve as a valuable resource for researchers and professionals

involved in natural product discovery and drug development.

Isariin D Producing Fungal Strains
Isariin D is a cyclodepsipeptide, a class of non-ribosomally synthesized peptides with a diverse

range of biological activities. The primary fungal species reported to produce Isariin D and its

stereoisomer, iso-isariin D, belong to the genera Isaria and Beauveria.

Isaria felina: This entomopathogenic fungus is a known producer of various isariins, including

Isariin D.[1]

Beauveria felina: Several strains of this fungus, particularly marine-derived isolates, have

been identified as producers of isariins. Notably, the strain EN-135, isolated from a marine

bryozoan, has been documented to produce iso-isariin D.[2][3][4]
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While these are the most prominently cited species, other related fungi within the order

Hypocreales may also possess the genetic machinery for Isariin D biosynthesis.[5]

Quantitative Data on Isariin D Production
Currently, there is a notable scarcity of published quantitative data regarding the production

titers and yields of Isariin D from fungal fermentations. While numerous studies focus on the

isolation and structural elucidation of isariins, they often do not report the specific productivity

of the fungal strains. The following table summarizes the available information, highlighting the

need for further quantitative studies to optimize production.

Fungal Strain Compound
Production
Metric

Value Reference

Beauveria felina

EN-135
iso-isariin D Isolated Amount

Not specified in

literature
[2][3]

Isaria felina Isariin D Isolated Amount
Not specified in

literature
[1]

Further research is required to establish optimized fermentation conditions and quantify Isariin
D production from various fungal strains.

Experimental Protocols
Cultivation of Beauveria felina EN-135 for Iso-Isariin D
Production
This protocol is based on the methods described for the isolation of iso-isariin D from

Beauveria felina EN-135.[2]

3.1.1. Fungal Strain and Culture Media

Strain:Beauveria felina EN-135, isolated from a marine bryozoan. The strain can be identified

by sequence analysis of the ITS region of its rDNA.[2]

Culture Medium: Potato Dextrose Broth (PDB) is a commonly used medium for the

cultivation of Beauveria species for secondary metabolite production.[6] For marine-derived
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strains, the medium should be supplemented with sea salt (e.g., 3% w/v).

3.1.2. Fermentation Conditions

Inoculation: Inoculate the sterile PDB medium with a mycelial suspension or spore

suspension of Beauveria felina EN-135.

Incubation: Incubate the culture in a shaker at a controlled temperature, typically around 25-

28°C, with continuous agitation (e.g., 150-200 rpm) to ensure proper aeration and nutrient

distribution.

Fermentation Time: The optimal fermentation time for secondary metabolite production can

vary but is often in the range of 14 to 28 days for fungal cultures.

Extraction and Purification of Iso-Isariin D
The following is a general procedure for the extraction and purification of cyclodepsipeptides

like iso-isariin D from fungal cultures.

3.2.1. Extraction

Separate the fungal mycelium from the culture broth by filtration.

Extract the mycelium and the culture filtrate separately with an organic solvent such as ethyl

acetate or methanol. This is typically done multiple times to ensure complete extraction.

Combine the organic extracts and evaporate the solvent under reduced pressure to obtain a

crude extract.

3.2.2. Purification

Solvent Partitioning: Partition the crude extract between n-hexane and 90% methanol to

remove nonpolar lipids. The methanolic layer, containing the cyclodepsipeptides, is retained.

Column Chromatography: Subject the methanolic extract to column chromatography on

silica gel, eluting with a gradient of solvents (e.g., chloroform-methanol) to separate the

compounds based on polarity.
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Preparative High-Performance Liquid Chromatography (HPLC): Further purify the fractions

containing iso-isariin D using reversed-phase preparative HPLC (e.g., on a C18 column)

with a suitable solvent system (e.g., methanol-water or acetonitrile-water gradient).

Quantification of Isariin D by HPLC
A validated High-Performance Liquid Chromatography (HPLC) method is essential for the

accurate quantification of Isariin D.

Chromatographic System: A standard HPLC system equipped with a Diode Array Detector

(DAD) or a Mass Spectrometer (MS) is suitable.

Column: A reversed-phase C18 column is typically used for the separation of

cyclodepsipeptides.

Mobile Phase: A gradient of acetonitrile and water, often with the addition of a small amount

of formic acid (e.g., 0.1%) to improve peak shape, is a common mobile phase.

Detection: Isariin D can be detected by its UV absorbance (typically in the range of 200-220

nm) or more selectively and sensitively by mass spectrometry (MS) in selected ion

monitoring (SIM) or multiple reaction monitoring (MRM) mode.

Quantification: Create a calibration curve using a purified and quantified standard of Isariin
D. The concentration of Isariin D in the fungal extract can then be determined by comparing

its peak area to the calibration curve.

Biosynthesis of Isariin D
Isariin D, being a cyclodepsipeptide, is synthesized by a large, multi-modular enzyme complex

known as a Non-Ribosomal Peptide Synthetase (NRPS).[5] While the specific gene cluster for

isariin biosynthesis in Isaria felina has not been fully characterized, the general mechanism of

NRPSs and the identification of a putative isaridin synthetase (isd) gene cluster in the closely

related fungus Beauveria felina SX-6-22 provide a strong basis for a proposed biosynthetic

pathway.[1]

Proposed Biosynthetic Pathway of Isariin D
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The biosynthesis of Isariin D likely proceeds through the following key steps, catalyzed by the

domains of the Isariin D NRPS:

Initiation: The biosynthesis is initiated by the loading of a β-hydroxy fatty acid precursor onto

the first module of the NRPS. This is catalyzed by an Adenylation (A) domain and a Peptidyl

Carrier Protein (PCP) or Thiolation (T) domain.

Elongation: A series of amino acid monomers are sequentially added to the growing peptide

chain. Each elongation module of the NRPS is responsible for the incorporation of one

specific amino acid. The domains within each module include:

Adenylation (A) domain: Selects and activates the specific amino acid as an aminoacyl-

AMP.

Peptidyl Carrier Protein (PCP/T) domain: Covalently binds the activated amino acid via a

thioester linkage.

Condensation (C) domain: Catalyzes the formation of a peptide bond between the growing

peptide chain and the newly incorporated amino acid.

Modification (Optional): Some NRPS modules may contain additional domains for

modification of the amino acids, such as epimerization (E) domains to convert L-amino acids

to D-amino acids, or N-methylation (MT) domains.

Termination and Cyclization: The final step is the release of the linear depsipeptide from the

NRPS and its simultaneous cyclization to form the macrolactone ring of Isariin D. This is

typically catalyzed by a Thioesterase (TE) domain located at the end of the final NRPS

module.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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